Cas no 260979-95-1 (Enfumafungin)

• Product Name: Enfumafungin
• CAS No: 260979-95-1
• MF: C₃₈H₆₀O₁₂
• MW: 708.875813484192
• CID: 4768656
• PubChem ID: 25229651
• Update Time: 2026-02-26

Enfumafungin Chemical and Physical Properties

Names and Identifiers

• Enfumafungin
• (1R,5S,6R,7R,10R,11R,14S,15S,20R,21R)-20-acetyloxy-18-hydroxy-5,7,10,15-tetramethyl-7-[(2R)-3-methylbutan-2-yl]-21-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-17-oxapentacyclo[13.3.3.01,14.02,11.05,10]henicos-2-ene-6-carboxylic acid
• F82803
• Q27131364
• CHEBI:61749
• HY-N8537
• CS-0146081
• (1S,2R,3R,4aR,6aS,7R,8R,10aR,10bR,12aS)-3-acetoxy-2-(beta-D-glucopyranosyloxy)-13-hydroxy-1,6a,8,10a-tetramethyl-8-[(2R)-3-methylbutan-2-yl]-1,3,4,6,6a,7,8,9,10,10a,10b,11,12,12a-tetradecahydro-2H-1,4a-(methanooxymethano)chrysene-7-carboxylic acid
• 260979-95-1
• CHEMBL2165734
• MS-31195
• (1S,2R,3R,4aR,6aS,7R,8R,10aR,10bR,12aS)-3-acetoxy-2-(beta-D-glucopyranosyloxy)-13-hydroxy-1,6a,8,10a-tetramethyl-8-((2R)-3-methylbutan-2-yl)-1,3,4,6,6a,7,8,9,10,10a,10b,11,12,12a-tetradecahydro-2H-1,4a-(methanooxymethano)chrysene-7-carboxylic acid
• DA-52904
• Enfumafungin?
• (1R,5S,6R,7R,10R,11R,14S,15S,20R,21R)-20-acetyloxy-18-hydroxy-5,7,10,15-tetramethyl-7-((2R)-3-methylbutan-2-yl)-21-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-17-oxapentacyclo(13.3.3.01,14.02,11.05,10)henicos-2-ene-6-carboxylic acid

• Inchi： 1S/C38H60O12/c1-18(2)19(3)34(5)13-14-36(7)21-9-10-25-35(6)17-47-33(46)38(25,22(21)11-12-37(36,8)29(34)31(44)45)15-23(48-20(4)40)30(35)50-32-28(43)27(42)26(41)24(16-39)49-32/h11,18-19,21,23-30,32-33,39,41-43,46H,9-10,12-17H2,1-8H3,(H,44,45)
• InChI Key： IAOFPTKYKOAKGZ-UHFFFAOYSA-N
• SMILES： CC(C(C1(C(C(=O)O)C2(C(C3C(=CC2)C24C(C(C(OC5C(O)C(O)C(O)C(CO)O5)C(OC(=O)C)C2)(COC4O)C)CC3)(C)CC1)C)C)C)C

Computed Properties

• Exact Mass: 708.40847734g/mol
• Monoisotopic Mass: 708.40847734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 50
• Rotatable Bond Count: 8
• Complexity: 1370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 192Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides

Additional information on Enfumafungin

Enfumafungin (CAS No. 260979-95-1): A Promising Antifungal Agent with Unique Mechanisms

Enfumafungin (CAS No. 260979-95-1) is a naturally occurring antifungal compound that has garnered significant attention in pharmaceutical research due to its unique mechanism of action. Derived from fungal sources, this compound belongs to the class of triterpenoid antifungals and exhibits potent activity against a wide range of pathogenic fungi. Researchers are particularly interested in enfumafungin derivatives for their potential to combat drug-resistant fungal infections, a growing concern in modern medicine.

The molecular structure of enfumafungin features a complex triterpenoid scaffold with multiple functional groups that contribute to its biological activity. Unlike conventional azole antifungals that target ergosterol biosynthesis, enfumafungin and its analogs inhibit (1→3)-β-D-glucan synthase, an enzyme critical for fungal cell wall synthesis. This distinct mechanism makes enfumafungin-based therapies particularly valuable in treating infections resistant to standard antifungal treatments.

Recent studies on enfumafungin CAS 260979-95-1 have focused on its semi-synthetic derivatives, especially those with improved pharmacokinetic properties. The compound's natural origin provides a valuable starting point for medicinal chemistry optimization, addressing common challenges in antifungal drug development such as solubility, bioavailability, and target specificity. Pharmaceutical companies are actively investigating enfumafungin analogs as potential candidates for next-generation antifungal medications.

The therapeutic potential of enfumafungin extends beyond traditional antifungal applications. Current research explores its possible use in combination therapies, where it may enhance the efficacy of existing antifungal drugs while reducing the likelihood of resistance development. This approach aligns with the growing trend in antimicrobial stewardship programs that emphasize combination strategies to preserve drug effectiveness.

From a biochemical perspective, enfumafungin 260979-95-1 demonstrates remarkable selectivity for fungal cells over mammalian cells, suggesting a favorable safety profile. This characteristic is particularly important given the increasing prevalence of systemic fungal infections in immunocompromised patients, where treatment options are often limited by toxicity concerns. The compound's unique mode of action also makes it valuable for research into fungal cell wall biosynthesis pathways.

The market for novel antifungal agents like enfumafungin is expanding rapidly, driven by rising fungal infection rates and increasing antimicrobial resistance. Healthcare professionals frequently search for information on new antifungal drugs and alternative fungal treatments, reflecting the urgent need for innovative solutions in clinical practice. Enfumafungin-based research addresses these concerns by offering a fresh approach to fungal infection management.

Manufacturing and quality control of enfumafungin CAS No. 260979-95-1 require specialized expertise due to its complex structure. Analytical methods such as HPLC and LC-MS are commonly employed to ensure purity and potency, particularly for research-grade material. Stability studies indicate that proper storage conditions are crucial for maintaining the compound's integrity, with recommendations typically including protection from light and moisture.

Future directions in enfumafungin research may include structural modifications to enhance its pharmacological properties, exploration of synergistic combinations with other antifungals, and investigation of its potential against emerging fungal pathogens. The scientific community remains particularly interested in how enfumafungin derivatives might address the challenge of azole-resistant Candida species, a pressing issue in hospital-acquired infections.

For researchers working with 260979-95-1 enfumafungin, proper handling procedures should be followed according to standard laboratory safety protocols. While not classified as hazardous under normal research conditions, appropriate personal protective equipment is recommended when handling the pure compound. Material Safety Data Sheets should be consulted for specific handling and disposal guidelines.

The discovery and development of enfumafungin represent an exciting advancement in antifungal chemotherapy. Its novel mechanism of action, combined with the growing need for effective antifungal agents, positions this compound and its derivatives as important subjects for ongoing pharmaceutical research. As understanding of its biological activity deepens, enfumafungin-based therapies may offer new hope for patients with difficult-to-treat fungal infections.